Cas no 2679827-33-7 ((2S)-3-{4-(fluorosulfonyl)oxyphenyl}-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-{4-(fluorosulfonyl)oxyphenyl}-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679827-33-7
• MF: C₁₁H₉F₄NO₆S
• MW: 359.250876188278
• CID: 5618900
• PubChem ID: 165943299
• Update Time: 2025-10-29

(2S)-3-{4-(fluorosulfonyl)oxyphenyl}-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{4-[(fluorosulfonyl)oxy]phenyl}-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28299601
• 2679827-33-7
• (2S)-3-{4-(fluorosulfonyl)oxyphenyl}-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H9F4NO6S/c12-11(13,14)10(19)16-8(9(17)18)5-6-1-3-7(4-2-6)22-23(15,20)21/h1-4,8H,5H2,(H,16,19)(H,17,18)/t8-/m0/s1
• InChI Key： HCUCBVYFKVSDAZ-QMMMGPOBSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)C[C@@H](C(=O)O)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 359.00867083g/mol
• Monoisotopic Mass: 359.00867083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 118Ų

Additional information on (2S)-3-{4-(fluorosulfonyl)oxyphenyl}-2-(2,2,2-trifluoroacetamido)propanoic acid

(2S)-3-{4-(Fluorosulfonyl)oxyphenyl}-2-(2,2,2-trifluoroacetamido)propanoic Acid: A Comprehensive Overview

(2S)-3-{4-(Fluorosulfonyl)oxyphenyl}-2-(2,2,2-trifluoroacetamido)propanoic acid, identified by the CAS number NO 26798-33-7, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorosulfonyl group attached to a phenyl ring and a trifluoroacetamido group linked to a propanoic acid backbone. The stereochemistry at the second carbon atom (S configuration) plays a crucial role in determining its physical and chemical properties.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, acetylations, and stereochemical manipulations. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, making it more efficient and cost-effective. The use of fluorosulfonyl groups has been a focal point in many studies due to their unique electronic properties and stability under various reaction conditions.

One of the most intriguing aspects of this compound is its pharmacological activity. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. The presence of the trifluoroacetamido group enhances its bioavailability and stability in biological systems, which are critical factors for therapeutic applications.

In addition to its pharmacological significance, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and sensor technologies. Researchers are actively exploring its potential in developing new materials for energy storage devices and environmental monitoring systems.

The future of (2S)-3-{4-(Fluorosulfonyl)oxyphenyl}-2-(2,2,2-trifluoroacetamido)propanoic acid lies in its versatility and adaptability across diverse fields. As ongoing research continues to uncover new properties and applications, this compound is poised to make significant contributions to both scientific research and industrial innovation.